2-((2-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C21H22ClN3O2S/c1-14-3-5-15(6-4-14)19-21(28-13-18(26)23-11-12-27-2)25-20(24-19)16-7-9-17(22)10-8-16/h3-10H,11-13H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: ITPZOPZKAMCPNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC=C(C=C3)Cl)SCC(=O)NCCOC
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol
• CAS No.: 901259-61-8

Description

The compound 2-((2-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide is a structurally complex molecule featuring:

• A 1H-imidazole core substituted with a 4-chlorophenyl group at position 2 and a p-tolyl (4-methylphenyl) group at position 3.
• A thioether linkage (-S-) at position 4 of the imidazole ring, connected to an acetamide moiety.
• A 2-methoxyethyl group as the N-substituent of the acetamide.

Biological Activity

The compound 2-((2-(4-chlorophenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide is a novel imidazole derivative that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and neuroprotection. This article provides a comprehensive overview of its biological activity, including structure-activity relationships, mechanisms of action, and relevant case studies.

Chemical Structure

The chemical structure of the compound is characterized by the following features:

• Core Structure : The imidazole ring is substituted with a 4-chlorophenyl group and a p-tolyl group.
• Functional Groups : The presence of a thioether linkage and an acetamide moiety enhances its biological activity.

Antitumor Activity

Recent studies have demonstrated that derivatives of imidazole compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance, in vitro assays revealed that similar compounds inhibited the growth of cervical cancer (SISO) and bladder cancer (RT-112) cell lines with IC50 values indicative of potent antitumor activity.

Compound	Cell Line	IC50 (µM)
4e	SISO	10.2
4e	RT-112	17.2

These results suggest that the structural modifications in imidazole derivatives can lead to enhanced antitumor properties, potentially through mechanisms involving apoptosis induction and cell cycle arrest.

The proposed mechanisms for the biological activity of this compound include:

• Induction of Apoptosis : Studies indicate that treatment with the compound leads to increased early and late apoptotic cell populations in cancer cell lines, suggesting activation of apoptotic pathways.
• Inhibition of Pro-inflammatory Cytokines : Similar compounds have been shown to suppress the release of pro-inflammatory cytokines in microglial cells, indicating potential neuroprotective effects.

Neuroprotective Effects

Research has also explored the neuroprotective potential of imidazole derivatives. For example, compounds analogous to our target compound were found to inhibit nitric oxide production and reduce inflammatory responses in models of neuroinflammation. This suggests that they may be beneficial in conditions such as Parkinson's disease.

Case Studies

• Cytotoxicity Evaluation : In a study assessing various imidazole derivatives, it was found that compounds with similar structural features significantly inhibited tumor growth in vitro, supporting their use as potential chemotherapeutic agents.
• Neuroinflammation Model : In vivo studies demonstrated that related compounds could protect dopaminergic neurons from LPS-induced neurotoxicity by modulating inflammatory pathways via NF-κB signaling.

Comparison with Similar Compounds

Structural Analogues from Thiadiazole-Acetamide Derivatives ()

Compounds such as N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e) and N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide (5j) share functional similarities with the target compound, including:

• Thioether linkages : Critical for modulating solubility and binding interactions.

Key Differences :

• Core heterocycle : The target compound uses an imidazole ring, while analogues in employ 1,3,4-thiadiazole. Thiadiazoles are more electron-deficient, which may reduce metabolic stability compared to imidazoles.
• Substituent positioning: The target’s 2-methoxyethyl group on the acetamide introduces polarity, contrasting with the alkylphenoxy groups in 5e and 5j.

Compound	Core Structure	Key Substituents	Melting Point (°C)	Yield (%)
Target Compound	Imidazole	4-Cl-phenyl, p-tolyl, 2-methoxyethyl	Not reported	Not reported
5e ()	1,3,4-Thiadiazole	4-Cl-benzylthio, isopropylphenoxy	132–134	74
5j ()	1,3,4-Thiadiazole	4-Cl-benzylthio, isopropylphenoxy	138–140	82

Comparison with Pyrrole-Imidazole Hybrids ()

The compound N-(tert-Butyl)-2-(2-(2-(4-chlorophenyl)-4-hydroxy-1-(5-methylisoxazol-3-yl)-5-oxo-2,5-dihydro-1H-pyrrol-3-yl)-N-(p-tolyl)acetamido)-2-(4-methoxyphenyl)acetamide (7f) shares:

• Aromatic diversity : 4-Chlorophenyl and p-tolyl groups, similar to the target compound.
• Acetamide backbone : Critical for hydrogen-bonding interactions.

Key Differences :

• Higher melting point : 245–247°C vs. ~130–140°C for thiadiazole derivatives, suggesting stronger crystalline packing forces.

Imidazole-Thioacetamide Derivatives ( and )

• N-{4-[4-(4-Fluorophenyl)-1-methyl-2-[(R)-methylsulfinyl]-1H-imidazol-5-yl]-2-pyridyl}acetamide dihydrate () :

  • Features a fluorophenyl group and methylsulfinyl moiety, enhancing polarity and oxidative stability.
  • Dihydrate form improves aqueous solubility compared to the target compound’s methoxyethyl group.

• N-(3,4-dimethoxyphenyl)-2-[[2-(4-methoxyphenyl)-5-(p-tolyl)-1H-imidazol-4-yl]sulfanyl]acetamide () :

  • Structurally closest to the target compound but differs in substituents:
• N-substituent : 3,4-dimethoxyphenyl vs. 2-methoxyethyl.
• Imidazole substituents : 4-methoxyphenyl vs. 4-chlorophenyl.
  • The dimethoxy groups in may enhance π-π stacking but reduce metabolic stability due to increased oxidation sites.